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For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Benzylphenol is an aromatic organic compound with a wide range of applications, from

being a key intermediate in organic synthesis to its use as a germicide and antiseptic. This

technical guide provides an in-depth overview of the physical and chemical properties of 4-
benzylphenol, detailed experimental protocols for its synthesis and characterization, and an

exploration of its biological activities, particularly its role as an endocrine disruptor. The

information is presented to be a valuable resource for professionals in research, and drug

development.

Chemical and Physical Properties
4-Benzylphenol, also known as p-benzylphenol or 4-(phenylmethyl)phenol, is a white to light

yellow crystalline solid.[1] Its fundamental properties are summarized in the tables below,

providing a ready reference for laboratory and research applications.

Table 1: General and Physical Properties of 4-
Benzylphenol
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Property Value Source(s)

Molecular Formula C₁₃H₁₂O [2]

Molecular Weight 184.23 g/mol [2]

CAS Number 101-53-1 [2]

Appearance
White to light yellow crystalline

solid
[2]

Melting Point 79-81 °C [3]

Boiling Point 198-200 °C at 10 mmHg [3]

Solubility

Soluble in methanol, ethanol,

and acetone; sparingly soluble

in water.

[2][4]

pKa 10.23 ± 0.10 (Predicted) [5]

Table 2: Spectroscopic Data for 4-Benzylphenol
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Spectroscopic Technique
Key Data and
Observations

Source(s)

¹H NMR

Spectra available, showing

characteristic aromatic and

methylene proton signals.

[6]

¹³C NMR

Spectra available, indicating

the number and types of

carbon atoms.

[7]

Infrared (IR)

Spectra show characteristic

peaks for O-H and C-H

stretching, and aromatic C=C

bending.

[8]

Mass Spectrometry (MS)

Electron ionization mass

spectra show a molecular ion

peak corresponding to its

molecular weight.

[9]

Experimental Protocols
Synthesis of 4-Benzylphenol via Friedel-Crafts
Alkylation
The synthesis of 4-benzylphenol is commonly achieved through the Friedel-Crafts alkylation of

phenol with benzyl chloride.[10] The following protocol is a representative method.

Materials:

Phenol

Benzyl chloride

Lewis acid catalyst (e.g., anhydrous aluminum chloride)

Solvent (e.g., carbon disulfide or nitrobenzene)
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Hydrochloric acid (for workup)

Sodium bicarbonate solution (for neutralization)

Anhydrous magnesium sulfate (for drying)

Organic solvent for extraction (e.g., diethyl ether)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve

phenol in the chosen solvent.

Cool the mixture in an ice bath and slowly add the Lewis acid catalyst in portions with

constant stirring.

Once the catalyst has been added, add benzyl chloride dropwise from the dropping funnel

over a period of 30 minutes, maintaining the low temperature.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then heat under reflux for 2-3 hours.

Cool the reaction mixture and pour it onto crushed ice and concentrated hydrochloric acid to

decompose the aluminum chloride complex.

Separate the organic layer and wash it with a dilute sodium bicarbonate solution, followed by

water.

Dry the organic layer over anhydrous magnesium sulfate.

Remove the solvent by distillation. The crude product is a mixture of ortho- and para-

benzylphenol.

Purify the 4-benzylphenol from the mixture by fractional distillation under reduced pressure

or by recrystallization from a suitable solvent.
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Synthesis of 4-Benzylphenol
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Caption: A generalized workflow for the synthesis of 4-benzylphenol via Friedel-Crafts

alkylation.

Characterization Methods
The melting point of 4-benzylphenol can be determined using a standard melting point

apparatus. A small amount of the crystalline solid is packed into a capillary tube and heated

slowly. The temperature range from the first appearance of liquid to the complete melting of the

solid is recorded.

For ¹H and ¹³C NMR analysis, a sample of 4-benzylphenol is dissolved in a deuterated

solvent, typically chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆), containing

tetramethylsilane (TMS) as an internal standard.[11] The spectra are recorded on a

spectrometer, and the chemical shifts (δ) are reported in parts per million (ppm) relative to

TMS.
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The FTIR spectrum of 4-benzylphenol can be obtained using the KBr pellet method or as a

thin film. The spectrum is typically recorded over the range of 4000-400 cm⁻¹.[12] Key

absorptions include those for the hydroxyl (-OH) group, aromatic C-H bonds, and the C=C

bonds of the benzene rings.

Mass spectra are obtained using an electron ionization (EI) source. The sample is introduced

into the mass spectrometer, and the resulting fragmentation pattern and the molecular ion peak

are analyzed to confirm the molecular weight and structure.[13]

Biological Activity and Signaling Pathways
4-Benzylphenol has been identified as an endocrine-disrupting chemical (EDC), exhibiting

estrogenic activity.[1][14] EDCs can interfere with the body's endocrine system by mimicking or

blocking natural hormones.

Estrogenic Activity
Studies have shown that 4-benzylphenol can bind to estrogen receptors (ERα and ERβ),

acting as an agonist.[15] This binding can trigger downstream signaling pathways that are

normally regulated by endogenous estrogens like estradiol.

The estrogenic activity of 4-benzylphenol and other similar phenolic compounds is thought to

be mediated through the activation of multiple signaling pathways, including the mitogen-

activated protein kinase (MAPK/ERK) and the phosphoinositide 3-kinase (PI3K)/Akt pathways.

[16][17] Activation of these pathways can lead to cell proliferation and other estrogenic

responses.
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Estrogenic Signaling Pathway of 4-Benzylphenol

4-Benzylphenol

Estrogen Receptor
(ERα / ERβ)

Binds and Activates

PI3K

ERKAkt

Cell Proliferation Gene Expression Changes

Click to download full resolution via product page

Caption: A simplified diagram of the potential estrogenic signaling pathway activated by 4-
benzylphenol.

Toxicological Profile
Toxicological studies on 4-benzylphenol are ongoing. A 28-day repeated-dose toxicity study in

rats identified a No-Observed-Adverse-Effect Level (NOAEL) of 30 mg/kg/day.[1] In vitro

genotoxicity tests (Ames test and chromosomal aberration test) have indicated that 4-
benzylphenol is non-genotoxic.[1]

Conclusion
This technical guide has provided a comprehensive overview of the physical, chemical, and

biological properties of 4-benzylphenol. The detailed information on its synthesis and
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characterization, along with insights into its endocrine-disrupting activities, serves as a valuable

resource for researchers and professionals in the fields of chemistry and drug development.

Further research is warranted to fully elucidate the mechanisms of its biological actions and to

assess its potential toxicological risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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